Cas no 126956-48-7 (Nickel(II) oxalate hydrate)

• Product Name: Nickel(II) oxalate hydrate
• CAS No: 126956-48-7
• MF: C₂H₂NiO₅
• MW: 164.727682590485
• MDL: MFCD00167155
• CID: 91622
• PubChem ID: 16213068
• Update Time: 2025-08-05

Nickel(II) oxalate hydrate Chemical and Physical Properties

Names and Identifiers

• Nickel(II) oxalate hydrate
• nickel(ii) oxalate hydrate, puratronic
• nickel(2+),oxalate,hydrate
• nickel(2+):oxalate:hydrate
• Nickel(II) oxalate hydrate, Puratronic(R), 99.9985% (metals basis)
• Nickel(II) oxalate hydrate, Puratronic(R)
• Nickel(2+) ethanedioate--water (1/1/1)
• Nickel,[ethanedioato(2-)-kO1,kO2]-, hydrate (9CI)
• SCHEMBL1513084
• AKOS025294244
• CS-0443976
• nickel(2+);oxalate;hydrate
• Nickel(II) oxalate hydrate, 99.9985% (metals basis)
• 126956-48-7
• DTXSID30583775
• MFCD00167155

• MDL： MFCD00167155
• Inchi： 1S/C2H2O4.Ni.H2O/c3-1(4)2(5)6;;/h(H,3,4)(H,5,6);;1H2/q;+2;/p-2
• InChI Key： DCEDPLWSSQQNGQ-UHFFFAOYSA-L
• SMILES： [Ni+2].[O-]C(C(=O)[O-])=O.O

Computed Properties

• Exact Mass: 163.92600
• Monoisotopic Mass: 163.925565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Odorless green crystalline powder
• Density: g/cm3
• Boiling Point: No data available
• Flash Point: 188.8°C
• PSA: 89.49000
• LogP: -3.57810
• Solubility: Insoluble in water
• Merck: 14,6514

Nickel(II) oxalate hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN3288
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature storage
• Safety Term：6.1
• Packing Group：III
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt